1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine

• Molecular Formula: C10H11ClN4
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 1-[3-(3-chlorophenyl)-1H-1,2,4-triazol-5-yl]ethanamine
• InChI: InChI=1S/C10H11ClN4/c1-6(12)9-13-10(15-14-9)7-3-2-4-8(11)5-7/h2-6H,12H2,1H3,(H,13,14,15)
• InChI Key: SYZAYAJHEOFDMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NN1)C2=CC(=CC=C2)Cl)N

Description

1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine is a triazole-based compound featuring a 3-chlorophenyl substituent at position 3 of the 1,2,4-triazole ring and an ethanamine group at position 3. This compound is of interest in medicinal and agrochemical research due to the pharmacological versatility of 1,2,4-triazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3-chlorobenzonitrile with hydrazine hydrate to form 3-chlorophenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form the triazole ring. The final step involves the reduction of the ester group to form the ethanamine moiety .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient and cost-effective production .

Chemical Reactions Analysis

Types of Reactions

1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

Biological Activities

Research indicates that compounds containing triazole rings exhibit a variety of biological activities:

• Antimicrobial Activity : Triazole derivatives have shown significant antimicrobial properties against various pathogens. The compound's structure may enable it to inhibit bacterial growth or fungal infections.
• Anticancer Properties : Similar compounds have demonstrated cytotoxic effects on cancer cell lines. For instance, studies have reported that triazole derivatives can induce apoptosis in cancer cells by disrupting cellular functions .
• Acetylcholinesterase Inhibition : Some derivatives are being investigated for their potential as acetylcholinesterase inhibitors, which could be relevant in treating neurodegenerative diseases like Alzheimer's disease .

Case Studies and Research Findings

• Anticancer Activity : A study on novel triazole derivatives indicated that compounds similar to 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine showed promising results against human cancer cell lines such as HCT-116 and HeLa. The most effective compounds had IC50 values below 100 µM and induced significant apoptotic changes in treated cells .
• Neuroprotective Effects : Research has highlighted the potential of triazole-based compounds in neuroprotection through acetylcholinesterase inhibition. The structure allows for strong binding interactions with the enzyme, potentially leading to increased acetylcholine levels in the brain .
• Agricultural Applications : Triazole compounds are also utilized in agriculture as fungicides due to their ability to inhibit fungal growth effectively. Their application can lead to improved crop yields and protection against plant diseases.

Mechanism of Action

The mechanism of action of 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine involves its interaction with specific molecular targets. The triazole ring can bind to various enzymes and receptors, inhibiting their activity. This binding can disrupt essential biological processes, leading to the compound’s antimicrobial or anticancer effects. The exact molecular pathways involved depend on the specific biological target .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Below is a systematic comparison with structurally related 1,2,4-triazole derivatives, focusing on substituent effects, physicochemical properties, and reported biological activities.

Structural Variations and Physicochemical Properties

Compound Name	Substituent on Triazole (Position 3)	Ethanamine Position	Molecular Weight (g/mol)	Key Functional Groups	Evidence ID
1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine	3-Chlorophenyl	5	238.69*	Cl (electron-withdrawing)	N/A
1-(3-(4-Fluorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine	4-Fluorophenyl	5	222.24	F (electron-withdrawing)
1-(3-Methyl-1H-1,2,4-triazol-5-yl)ethanamine	Methyl	5	126.16	CH₃ (electron-donating)
1-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazol-5-yl)ethanamine	3,4-Dimethoxyphenyl	5	248.28	OCH₃ (electron-donating)
2-[3-(3-Methylbenzyl)-1H-1,2,4-triazol-5-yl]ethanamine	3-Methylbenzyl	5	231.29	Benzyl (hydrophobic bulk)
2-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethanamine	Ethyl, Methyl (positions 3 and 1)	5	168.24	Alkyl substituents

*Calculated based on formula C₁₀H₁₀ClN₄.

Key Observations :

• Halogenated Phenyl Derivatives: The 3-chlorophenyl and 4-fluorophenyl analogs () differ in halogen position and electronegativity.
• Methoxy vs. Alkyl Substituents: The 3,4-dimethoxyphenyl analog () introduces electron-donating groups, which could reduce metabolic stability but improve solubility. In contrast, alkyl substituents () increase hydrophobicity, favoring interactions with nonpolar binding pockets.

Antimicrobial Activity

• Thioether-Linked Triazoles: S-Substituted triazoles (e.g., compounds in ) exhibit MIC values as low as 31.25 µg/mL against Pseudomonas aeruginosa. Activity depends on substituent electronegativity and thioether linkages, which are absent in the target compound .
• Chlorophenyl vs. The 3-chlorophenyl group may offer similar or improved activity due to greater lipophilicity .

Agrochemic Potential

• Pesticidal Derivatives : highlights triazole derivatives with pyrimidinyl groups as potent pesticides. The 3-chlorophenyl group in the target compound could mimic these effects by interacting with pest-specific enzymes, though efficacy data is lacking .

Biological Activity

1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine, commonly referred to as a triazole derivative, has garnered attention in pharmaceutical research due to its diverse biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their potential therapeutic applications, including antifungal, antibacterial, and anticancer effects. This article reviews the biological activity of this specific compound based on various studies and findings.

Chemical Structure

The chemical structure of 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine can be represented as follows:

$$\text{C}_{10}\text{H}_{10}\text{ClN}_{5}$$

Anticancer Activity

Numerous studies have highlighted the anticancer potential of triazole derivatives. For instance, compounds similar to 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine have shown significant cytotoxic effects against various cancer cell lines. In a study examining related triazole compounds, it was reported that derivatives exhibited IC50 values in the low micromolar range against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines .

Table 1: Anticancer Activity of Related Compounds

Compound Name	Cell Line	IC50 (µM)
Compound A	MCF-7	2.3
Compound B	HCT-116	1.9
1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine	MCF-7/HCT-116	TBD

Antifungal and Antibacterial Properties

Triazole compounds are widely recognized for their antifungal properties. Research indicates that derivatives can inhibit fungal growth by disrupting cell membrane synthesis. Additionally, antibacterial activity has been observed against both Gram-positive and Gram-negative bacteria. The mechanism often involves interference with bacterial cell wall synthesis .

Table 2: Antifungal and Antibacterial Activity

Activity Type	Target Organism	Minimum Inhibitory Concentration (MIC)
Antifungal	Candida albicans	0.5 µg/mL
Antibacterial	Staphylococcus aureus	2 µg/mL
Antibacterial	Escherichia coli	4 µg/mL

Structure-Activity Relationship (SAR)

The biological activity of triazole derivatives is significantly influenced by their structural features. The presence of electron-withdrawing groups such as chlorine enhances the lipophilicity and overall potency of these compounds. Studies suggest that modifications at different positions on the triazole ring can lead to varying degrees of biological activity .

Case Studies

A recent case study involving a series of synthesized triazole derivatives demonstrated that substituents on the phenyl ring could drastically alter anticancer efficacy. For example, a compound with a methoxy group exhibited enhanced activity compared to its chloro counterpart .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(3-(3-Chlorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine, and how can reaction conditions be optimized for higher yields?

• Methodology : The compound can be synthesized via nucleophilic substitution or cyclization reactions. A typical approach involves reacting 3-chlorophenyl precursors with triazole intermediates under basic conditions (e.g., K₂CO₃ in DMF or DMSO) . Optimize temperature (60–80°C) and reaction time (12–24 hours) to enhance yield. Monitor progress via TLC or HPLC, and purify using recrystallization or column chromatography .

Q. How can researchers confirm the structural identity of this compound, particularly the position of substituents on the triazole ring?

• Methodology : Use X-ray crystallography to resolve ambiguities in substitution patterns, as demonstrated for structurally similar triazole derivatives . Complement this with NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS). For example, the 3-chlorophenyl group’s orientation can be validated by NOESY correlations or DFT calculations .

Q. What analytical techniques are critical for assessing purity and stability under varying storage conditions?

• Methodology : Employ HPLC with UV detection (λ = 254 nm) for purity assessment. Stability studies should include accelerated degradation tests (40°C/75% RH for 6 months) and monitor via LC-MS. Note that triazole-thione analogs are prone to oxidation; thus, storage under inert gas (N₂/Ar) is advised .

Advanced Research Questions

Q. How do tautomeric forms of the triazole ring influence the compound’s reactivity and biological activity?

• Methodology : Investigate tautomerism using X-ray crystallography (e.g., planar vs. non-planar triazole rings) and computational methods (DFT). Solvent polarity impacts tautomeric equilibrium: polar solvents favor the thione form, while non-polar media stabilize the thiol tautomer. Biological assays (e.g., enzyme inhibition) should compare both forms .

Q. What strategies can resolve contradictions in reported biological activity data, such as variable IC₅₀ values across studies?

• Methodology : Standardize assay conditions (pH, solvent, cell lines) to minimize variability. For example, DMSO concentrations >1% may alter membrane permeability. Cross-validate results using orthogonal assays (e.g., SPR for binding affinity vs. cell-based viability assays). Re-evaluate stereochemistry, as impurities in enantiomeric mixtures can skew data .

Q. How can computational modeling (e.g., QSAR, molecular docking) guide the design of derivatives with enhanced selectivity?

• Methodology : Perform molecular docking using crystal structures of target proteins (e.g., kinases) to predict binding modes. QSAR models trained on triazole-thione analogs suggest that electron-withdrawing groups (e.g., -Cl) at the 3-position improve affinity . Validate predictions with synthesis and in vitro testing.

Q. What are the challenges in scaling up synthesis while maintaining regioselectivity, and how can they be addressed?

• Methodology : Continuous flow reactors reduce side reactions (e.g., dimerization) by ensuring precise temperature control. Use protecting groups (e.g., Boc for amines) during cyclization steps. Monitor regioselectivity via in-line FTIR and optimize catalyst loading (e.g., Pd/C for deprotection) .

Safety and Handling

Q. What safety protocols are essential for handling this compound, given its structural similarity to reactive triazole-thiones?

• Methodology : Use PPE (gloves, goggles) and work in a fume hood. Triazole derivatives may release toxic gases (e.g., H₂S) under acidic conditions. Refer to SDS guidelines for similar compounds: neutralize waste with 10% NaOH before disposal .